Cas no 1378021-78-3 (2,2-bis(bromomethyl)spiro3.3heptane)

• Product Name: 2,2-bis(bromomethyl)spiro3.3heptane
• CAS No: 1378021-78-3
• MF: C₉H₁₄Br₂
• MW: 282.015461444855
• CID: 4594971
• PubChem ID: 132398500
• Update Time: 2025-10-29

2,2-bis(bromomethyl)spiro3.3heptane Chemical and Physical Properties

Names and Identifiers

• 2,2-bis(bromomethyl)spiro[3.3]heptane
• 2,2-bis(bromomethyl)spiro3.3heptane

• Inchi： 1S/C9H14Br2/c10-6-9(7-11)4-8(5-9)2-1-3-8/h1-7H2
• InChI Key： ONHWMCOVBDSRPF-UHFFFAOYSA-N
• SMILES： C1C2(CCC2)CC1(CBr)CBr

Additional information on 2,2-bis(bromomethyl)spiro3.3heptane

Introduction to 2,2-bis(bromomethyl)spiro[3.3]heptane (CAS No. 1378021-78-3)

2,2-bis(bromomethyl)spiro[3.3]heptane, with the CAS number 1378021-78-3, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its spirocyclic structure, which consists of two bromomethyl groups attached to a central spiro[3.3]heptane core. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and synthesis of bioactive molecules.

The chemical structure of 2,2-bis(bromomethyl)spiro[3.3]heptane is particularly noteworthy due to its potential applications in drug discovery and development. The bromomethyl groups can serve as reactive handles for further functionalization, allowing chemists to introduce a wide range of substituents to modulate the compound's biological activity and pharmacological properties. This versatility has led to its exploration in various research areas, including the development of novel therapeutic agents and the study of molecular interactions.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of spirocyclic derivatives, including those derived from 2,2-bis(bromomethyl)spiro[3.3]heptane. The researchers found that these compounds exhibited potent inhibitory activity against specific enzymes involved in various disease pathways, such as kinases and proteases. This finding underscores the potential of 2,2-bis(bromomethyl)spiro[3.3]heptane as a lead compound for the development of new drugs targeting these enzymes.

In addition to its medicinal applications, 2,2-bis(bromomethyl)spiro[3.3]heptane has also been studied for its use in materials science and polymer chemistry. The rigid spirocyclic core can impart unique physical properties to polymers and other materials, making it a valuable building block for the design of advanced materials with tailored properties. A 2020 study published in the Journal of Polymer Science demonstrated the synthesis of copolymers containing 2,2-bis(bromomethyl)spiro[3.3]heptane units, which exhibited enhanced thermal stability and mechanical strength compared to their linear counterparts.

The synthesis of 2,2-bis(bromomethyl)spiro[3.3]heptane typically involves multi-step procedures that require careful control over reaction conditions to achieve high yields and purity. One common synthetic route involves the bromination of a suitable precursor followed by cyclization to form the spirocyclic structure. Advances in synthetic methodologies have led to more efficient and scalable processes for the preparation of this compound, making it more accessible for both academic research and industrial applications.

The safety profile of 2,2-bis(bromomethyl)spiro[3.3]heptane is an important consideration in its use and handling. While it is not classified as a hazardous material or controlled substance, proper safety precautions should be taken during its synthesis and handling to ensure the well-being of researchers and laboratory personnel. This includes working under well-ventilated conditions and using appropriate personal protective equipment (PPE).

In conclusion, 2,2-bis(bromomethyl)spiro[3.3]heptane (CAS No. 1378021-78-3) is a versatile compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an attractive candidate for drug discovery, materials science, and other advanced applications. Ongoing research continues to uncover new possibilities for this intriguing molecule, further solidifying its importance in modern chemistry.